Cas no 10087-89-5 (Carbamic acid,N-cyclohexyl-, 1,1-diphenyl-2-propyn-1-yl ester)

• Product Name: Carbamic acid,N-cyclohexyl-, 1,1-diphenyl-2-propyn-1-yl ester
• CAS No: 10087-89-5
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 150872
• PubChem ID: 24912
• Update Time: 2025-04-19

Carbamic acid,N-cyclohexyl-, 1,1-diphenyl-2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-cyclohexyl-, 1,1-diphenyl-2-propyn-1-yl ester
• 1,1-diphenylprop-2-ynyl N-cyclohexylcarbamate
• 1,1-Diphenyl-2-propinyl-cyclohexylcarbamat
• 1,1-Diphenyl-2-propynyl cyclohexylcarbamate
• 1,1-Diphenyl-2-propynylcyclophosphamide
• Acetylenic carbamate
• CCRIS 1009
• Empromate
• Empromato [INN-Spanish]
• ENPROMATE
• Enpromate [USAN:INN]
• Enpromatum [INN-Latin]
• Lilly 59156
• N-Cyclohexyl-carbamidsaeure-(1,1-diphenyl-propin-(2)-ylester)
• N-Cyclohexyl-carbamidsaeure-< 1,1-diphenyl-propin-(2)-ylester>
• DTXSID30143555
• WLN: L6TJ AMVOXR&R&1U1
• Q27279851
• Cyclohexanecarbamic acid,1-diphenyl-2-propynyl ester
• 1, 1-Diphenyl-2-propynyl cyclohexylcarbamate
• Carbamic acid, cyclohexyl-, 1,1-diphenyl-2-propynyl ester
• CHEMBL2106211
• 1,1-Diphenyl-2-propynyl cyclohexanecarbamate
• 1, 1-Diphenyl-2-propynylcyclophosphamide
• HBS2850E4H
• ENPROMATE [USAN]
• Cyclohexanecarbamic acid, 1,1-diphenyl-2-propynyl ester
• AKOS040751688
• 1,1-DIPHENYL-2-PROPYNL-CYCLOHEXYL-CARBAMATE
• NSC-112682
• NS00123674
• 1,1-Diphenyl-2-propynyl cyclohexylcarbamate; NSC 112682
• Carbamic acid, 1,1-diphenyl-2-propynyl ester
• 1,1-di(phenyl)prop-2-ynyl N-cyclohexylcarbamate
• NSC 112682
• Empromato
• SCHEMBL4811
• 1,1-Diphenyl-2-propynyl N-cyclohexylcarbamate
• Enpromatum
• NSC112682
• ENPROMATE [INN]
• CHEBI:177825
• Enpromate (USAN/INN)
• 1, 1-Diphenyl-2-propynyl N-cyclohexylcarbamate
• 10087-89-5
• 1,1-Diphenyl-2-propynyl-N-cyclohexylcarbamate
• D04007
• 2-Propyn-1-ol, 1,1-diphenyl-, cyclohexanecarbamate
• BRN 2669373
• UNII-HBS2850E4H
• 1,1-diphenylprop-2-yn-1-yl cyclohexylcarbamate

• Inchi： 1S/C22H23NO2/c1-2-22(18-12-6-3-7-13-18,19-14-8-4-9-15-19)25-21(24)23-20-16-10-5-11-17-20/h1,3-4,6-9,12-15,20H,5,10-11,16-17H2,(H,23,24)
• InChI Key： NBEALWAVEGMZQY-UHFFFAOYSA-N
• SMILES： O(C(C#C)(C1C=CC=CC=1)C1C=CC=CC=1)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 333.17299
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.1243 (rough estimate)
• Melting Point: 160.5°C
• Boiling Point: 470.38°C (rough estimate)
• Refractive Index: 1.5614 (estimate)
• PSA: 38.33
• LogP: 5.01320